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Compound of Interest

Compound Name: C.I. Direct green 26

Cat. No.: B1255405 Get Quote

This document provides an in-depth technical overview of the solubility characteristics of C.I.
Direct Green 26 (CAS No. 6388-26-7), a trisazo-class dye.[1] The information is intended for

researchers, scientists, and professionals in drug development and other relevant scientific

fields. This guide compiles available quantitative data, outlines a general experimental protocol

for solubility determination, and presents a logical workflow for assessing dye solubility.

Quantitative Solubility Data
The solubility of C.I. Direct Green 26 has been reported in various sources. The dye is

generally characterized as being soluble in water and insoluble in most organic solvents.[1][2] A

summary of the quantitative data is presented below.
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Solvent Temperature Solubility pH Source

Water 80-85 °C 20 g/L Not Specified [1]

Water 25 °C ≥2 g/L Not Specified [3]

Water 20 °C 4.38 g/L ~7.3 [4][5]

Ethanol Not Specified Slightly Soluble Not Specified [3]

Organic Solvents

(general)
Not Specified Insoluble Not Specified [1][4]

Ether Not Specified Insoluble Not Specified [3]

Benzene Not Specified Insoluble Not Specified [3]

Experimental Protocol for Solubility Determination
While specific experimental details for C.I. Direct Green 26 are not extensively published, a

generalized protocol for determining the solubility of a dye can be established based on

standard laboratory methods.[6][7] The following protocol outlines a common approach.

Objective: To determine the solubility of a dye in a specific solvent at a given temperature.

Materials:

Dye sample (e.g., C.I. Direct Green 26)

Selected solvent(s) (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks and pipettes

Temperature-controlled shaker or water bath

Centrifuge

Spectrophotometer (UV-Vis)
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Glass vials or tubes

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with appropriate pore size)

Methodology: Saturated Shake-Flask Method

Preparation of Supersaturated Solution:

Add an excess amount of the dye to a known volume of the solvent in a glass vial. This

ensures that the solution will reach saturation.

Seal the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached between the dissolved and undissolved dye.

Phase Separation:

After equilibration, remove the vial and allow it to stand undisturbed at the constant

temperature to let the excess solid settle.

To ensure complete separation of undissolved solids, centrifuge the sample at a high

speed.

Sample Extraction and Dilution:

Carefully extract a precise aliquot of the clear supernatant using a pipette. To avoid

disturbing the sediment, it is crucial to draw the liquid from the upper portion of the

solution.
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For highly colored solutions, perform a serial dilution with the same solvent to bring the

concentration within the linear range of the spectrophotometer.

Quantification:

Measure the absorbance of the diluted solution at the dye's maximum absorbance

wavelength (λmax) using a UV-Vis spectrophotometer.

Determine the concentration of the dye in the diluted sample using a pre-established

calibration curve (prepared from standards of known concentrations).

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. This value represents the solubility of the dye in that solvent at the specified

temperature.

Alternative Method: Solubility Titration A rapid method known as 'solubility titration' can also be

employed.[6] This technique involves adding the dye to the solvent in small, gradual

increments.[6] The extinction or light scattering of the solution is measured after each addition.

[6] A sharp change in the measured property indicates the point at which the solubility limit has

been exceeded.[6]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of a dye.
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Caption: Workflow for Dye Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

